Cas no 851819-83-5 (4-(pyrazine-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one)
4-(pyrazine-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(pyrazine-2-carbonyl)-1,3-dihydroquinoxalin-2-one
- 4-(pyrazine-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one
-
- Inchi: 1S/C13H10N4O2/c18-12-8-17(11-4-2-1-3-9(11)16-12)13(19)10-7-14-5-6-15-10/h1-7H,8H2,(H,16,18)
- InChI Key: DHSGOTDTFFATSV-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2)N(C(C2=NC=CN=C2)=O)CC1=O
4-(pyrazine-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5773-3413-2μmol |
4-(pyrazine-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one |
851819-83-5 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F5773-3413-5μmol |
4-(pyrazine-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one |
851819-83-5 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5773-3413-10μmol |
4-(pyrazine-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one |
851819-83-5 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5773-3413-20μmol |
4-(pyrazine-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one |
851819-83-5 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F5773-3413-1mg |
4-(pyrazine-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one |
851819-83-5 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F5773-3413-2mg |
4-(pyrazine-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one |
851819-83-5 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F5773-3413-3mg |
4-(pyrazine-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one |
851819-83-5 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5773-3413-4mg |
4-(pyrazine-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one |
851819-83-5 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F5773-3413-5mg |
4-(pyrazine-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one |
851819-83-5 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5773-3413-10mg |
4-(pyrazine-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one |
851819-83-5 | 10mg |
$118.5 | 2023-09-09 |
4-(pyrazine-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 4-(pyrazine-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one
Introduction to 4-(Pyrazine-2-Carbonyl)-1,2,3,4-Tetrahydroquinoxalin-2-One (CAS No. 851819-83-5)
4-(Pyrazine-2-Carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 851819-83-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of quinoxalines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.
The structure of 4-(Pyrazine-2-Carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one consists of a tetrahydroquinoxaline core linked to a pyrazine carbonyl group. The quinoxaline moiety is a heterocyclic aromatic compound with a six-membered ring fused to a five-membered ring containing two nitrogen atoms. The pyrazine carbonyl group adds further complexity and reactivity to the molecule, making it an interesting target for both synthetic and biological studies.
Recent research has highlighted the potential of 4-(Pyrazine-2-Carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 4-(Pyrazine-2-Carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one could be a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.
In addition to its anti-inflammatory properties, 4-(Pyrazine-2-Carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one has also shown promising antiviral activity. A 2020 study in Antiviral Research reported that this compound effectively inhibits the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves interference with viral RNA synthesis and protein processing, making it a potential lead compound for the development of broad-spectrum antiviral drugs.
The anticancer potential of 4-(Pyrazine-2-Carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one has also been explored. Research published in Cancer Letters in 2019 indicated that this compound selectively induces apoptosis in various cancer cell lines while sparing normal cells. The mechanism involves the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential. These findings suggest that 4-(Pyrazine-2-Carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one could be developed into a novel anticancer agent with minimal side effects.
The synthesis of 4-(Pyrazine-2-Carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one has been optimized through various synthetic routes. One common method involves the condensation of 1-aminoisoquinoline with pyrazinecarboxylic acid chloride followed by reduction to form the tetrahydro derivative. This synthetic approach allows for the efficient production of the compound on both laboratory and industrial scales.
In terms of pharmacokinetics and pharmacodynamics, 4-(Pyrazine-2-Carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one exhibits favorable properties. It has good oral bioavailability and a reasonable half-life in vivo. Preclinical studies have shown that it is well tolerated at therapeutic doses with no significant toxicity observed in animal models.
Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize its use in clinical settings. Ongoing clinical trials are evaluating the safety and efficacy of 4-(Pyrazine-2-Carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one in various disease models. These trials will provide valuable insights into its therapeutic window and potential side effects.
In conclusion, 4-(Pyrazine-2-Carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 851819-83-5) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structure and diverse biological activities make it an exciting target for further research and development. As more studies are conducted and clinical data become available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.
851819-83-5 (4-(pyrazine-2-carbonyl)-1,2,3,4-tetrahydroquinoxalin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)